Cas no 15409-60-6 (2-[(dimethylamino)methyl]cyclohexanone)

• Product Name: 2-[(dimethylamino)methyl]cyclohexanone
• CAS No: 15409-60-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD00019457
• CID: 149909
• PubChem ID: 85838
• Update Time: 2025-05-22

2-[(dimethylamino)methyl]cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-((Dimethylamino)methyl)cyclohexanone
• 2-[(dimethylamino)methyl]cyclohexan-1-one
• 2-(Bismethyl)aminomethylcyclohexanone
• 2-[(Dimethylamino)methyl]cyclohexanone
• 2-DIMETHYLAMINOMETHYL-CYCLOHEXANONE
• Cyclohexanone, 2- [(dimethylamino)methyl]-
• 2-(N,N-Dimethylaminomethyl)cyclohexanone
• 2-(Dimethylamino)methylcyclohexanone
• 2-((DIMETHYLAMINO)METHYL)CYCLOHEXANONE(WXG01629)
• 2-[(N,N-DIMETHYLAMINO)METHYL]-CYCLOHEXANONE HYDROCHLORIDE
• Cyclohexanone, 2-[(dimethylamino)methyl]-
• 2-Dimethylamino methyl cyclohexanone
• Cyclohexanone,2-[(dimethylamino)methyl]-
• 2-((Dimethylamino)methyl)cyclohexan-1-one
• 2-dimethylaminomethylcyclohexanone
• QDHLEFBSGUGHCL-UHFFFAOYSA-N
• 2-Dimethylaminomethyl-cyclohexanone hydrochloride
• (2rs)-2-((dimethylamino)methyl)cyclohexanone
• TRAMADOL HYDROCHLORIDE IMPURITY E [EP IMPURITY]
• HMS1410D07
• 2-(Dimethylaminomethyl)cyclohexanone
• MFCD00019457
• 2-(dimethylaminomethyl)-1-cyclohexanone
• FT-0663396
• BB 0218340
• 2K361MJ2WZ
• EINECS 239-422-7
• NSC222825
• AB93244
• AMY23638
• AKOS016050357
• A883753
• 2-(dimethylaminomethyl)-cyclohexanone
• 2-((Dimethylamino)methyl)cyclohexanone, (2RS)-
• DTXSID801283556
• 2-Dimethylamino methylcyclohexanone
• SR-01000390594
• Enamine_005705
• AS-40797
• Q27254848
• (+/-) 2-((dimethylamino)methyl) cyclohexanone
• NS00011448
• SR-01000390594-1
• (+/-) 2-((dimethylamino)methyl)cyclohexanone
• CHEMBL1617601
• NCGC00246455-01
• 15409-60-6
• SY240044
• SCHEMBL3146259
• NSC 222825
• EN300-1255769
• NSC-222825
• AKOS001015415
• (+/-)-2-((dimethylamino)methyl)cyclohexanone
• Z56770961
• CS-0151293
• Cyclohexanone, 2-((dimethylamino)methyl)-
• UNII-2K361MJ2WZ
• Tramadol impurity E
• IDI1_007940
• N,N-dimethylaminomethylcyclohexanone
• TRAMADOL HYDROCHLORIDE IMPURITY E (EP IMPURITY)
• STK791101
• 2-[(dimethylamino)methyl]cyclohexanone

• MDL： MFCD00019457
• Inchi： 1S/C9H17NO/c1-10(2)7-8-5-3-4-6-9(8)11/h8H,3-7H2,1-2H3
• InChI Key： QDHLEFBSGUGHCL-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CN(C)C

Computed Properties

• Exact Mass: 159.96365
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 1

Experimental Properties

• Density: 0.944
• Boiling Point: 222 ºC
• Flash Point: 70 ºC
• Refractive Index: 1.4672
• PSA: 17.82

2-[(dimethylamino)methyl]cyclohexanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-[(dimethylamino)methyl]cyclohexanone

Comprehensive Analysis of 2-[(dimethylamino)methyl]cyclohexanone (CAS No. 15409-60-6): Properties, Applications, and Industry Trends

2-[(dimethylamino)methyl]cyclohexanone (CAS No. 15409-60-6) is a versatile organic compound with a unique structural framework combining a cyclohexanone backbone and a dimethylaminomethyl functional group. This molecular architecture grants it distinct chemical properties, making it valuable in pharmaceutical intermediates, specialty chemicals, and research applications. As demand for high-purity organic compounds grows in sectors like drug development and material science, this compound has garnered attention for its role in chiral synthesis and catalysis.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 15409-60-6 to reduce environmental impact. Researchers are exploring solvent-free reactions and biocatalytic methods to enhance its production efficiency. Meanwhile, the rise of AI-driven molecular design has led to computational studies predicting its reactivity in novel applications, such as functionalized polymers or ligand frameworks for metal-organic complexes.

The compound’s physicochemical properties—including its solubility in polar solvents like ethanol and acetone, and a melting point range of 60–65°C—make it adaptable for lab-scale and industrial processes. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, a critical factor for GMP-compliant manufacturing. Users frequently search for "2-[(dimethylamino)methyl]cyclohexanone synthesis" or "CAS 15409-60-6 safety data," reflecting practical concerns in handling and scalability.

In pharmaceuticals, 15409-60-6 serves as a precursor for neuroactive agents and analgesic intermediates. Its tertiary amine group facilitates nitrogen-containing heterocycle formation, a key step in designing central nervous system (CNS) drugs. Patent literature highlights its utility in asymmetric hydrogenation reactions, aligning with the industry’s focus on stereoselective synthesis.

From an SEO perspective, content around cyclohexanone derivatives and amine-functionalized ketones resonates with academic and industrial audiences. Queries like "alternative to 2-[(dimethylamino)methyl]cyclohexanone" or "CAS 15409-60-6 price" indicate market-driven interests. By addressing these topics, this article bridges technical depth with real-world applicability, ensuring relevance in chemical databases and research forums.

Future prospects for 15409-60-6 include potential roles in advanced battery materials and carbon capture technologies, where its amine moiety could interact with CO₂. Collaborative studies between academia and manufacturers are essential to unlock these innovations while adhering to REACH regulations and sustainable chemistry principles.